1-Fluorodecane

Specification

• CAS No.: 334-56-5
• Molecular Formula: C10H21F
• Molecular Weight: 160.27 g/mol
• IUPAC Name: 1-fluorodecane
• Standard InChI: InChI=1S/C10H21F/c1-2-3-4-5-6-7-8-9-10-11/h2-10H2,1H3
• Standard InChI Key: LHLRHWJTTUCDQA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCF
• Canonical SMILES: CCCCCCCCCCF
• Appearance: Solid powder
• Boiling Point: 186.2 °C
• Melting Point: -35.0 °C

Introduction

Physicochemical Properties

1-Fluorodecane is a colorless liquid with a molecular weight of 160.27 g/mol. Its fluorine substitution imparts distinct physical and chemical behaviors compared to non-fluorinated alkanes. Key properties include:

Property	Value
Density (25°C)	0.809 g/mL
Boiling Point	185–187°C
Melting Point	-35°C
Flash Point	79.4°C (175°F)
Refractive Index (n<sub>D</sub>20)	1.383
Enthalpy of Vaporization	50.4 kJ/mol at 357 K

The compound’s low polarity and high thermal stability stem from its linear hydrocarbon chain and the strong C-F bond. The fluorine atom’s electronegativity induces slight dipole interactions, influencing its solubility in organic solvents.

Synthesis and Degradation Pathways

Microbial Degradation

Pseudomonas sp. Strain 273 demonstrates the ability to degrade 1-fluorodecane under aerobic conditions, coupling its metabolism to oxygen consumption. Key steps include:

• Terminal Oxidation: Alkane monooxygenase (AlkB-2) catalyzes the oxidation of the terminal methyl or fluoromethyl group.

• Defluorination: Intermediate fluoroalkanols undergo enzymatic cleavage, releasing inorganic fluoride (F⁻).

• β-Oxidation: Resulting fluoro fatty acids are metabolized into shorter-chain products.

Strain 267 degrades 5.97 mM 1-fluorodecane within 7 days, achieving >90% defluorination efficiency. This pathway highlights its potential for bioremediation of fluorinated pollutants.

Environmental Fate and Ecotoxicity

Atmospheric Behavior

1-Fluorodecane’s volatility (vapor pressure: ~0.1 mmHg at 25°C) facilitates atmospheric release. Photooxidation by hydroxyl radicals (·OH) is the primary degradation route, with an estimated half-life of <1 year. Breakdown products include CO₂, HF, and fluorinated aldehydes.

Organism	Endpoint	Predicted LC₅₀/EC₅₀ (mg/L)
Fish	96-h LC₅₀	733
Daphnia	48-h EC₅₀	720
Algae	96-h EC₅₀	419

Chronic exposure risks are exacerbated by fluorine’s persistence, necessitating careful wastewater management.

Industrial and Research Applications

Material Science

1-Fluorodecane serves as a precursor for fluoropolymers and surfactants. Its hydrophobic-oleophobic properties make it valuable in coatings and lubricants.

Analytical Chemistry

In gas chromatography-mass spectrometry (GC-MS), 1-fluorodecane acts as an internal standard due to its inertness and distinct retention profile.